Cas no 1298022-51-1 (1298022-51-1)

• Product Name: 1298022-51-1
• CAS No: 1298022-51-1
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5574490
• Update Time: 2025-10-24

1298022-51-1 Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Methoxyphenyl)methyl]cyclopropan-1-amine hydrochloride
• 1-(2-methoxybenzyl)cyclopropanamine hydrochloride
• 1-(2-methoxybenzyl)cyclopropanamine HCl
• 1298022-51-1

• Inchi： 1S/C11H15NO.ClH/c1-13-10-5-3-2-4-9(10)8-11(12)6-7-11;/h2-5H,6-8,12H2,1H3;1H
• InChI Key： RYACEYXIZPNODI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)C1(CC1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 1298022-51-1

Introduction to Compound with CAS No. 1298022-51-1 and Product Name: 1298022-51-1

The compound identified by the CAS number 1298022-51-1 is a significant molecule in the field of chemical and biomedical research. This introduction aims to provide a comprehensive overview of the compound, its properties, applications, and recent advancements in its study, emphasizing its relevance in modern scientific exploration.

Chemically, the compound 1298022-51-1 exhibits unique structural and functional characteristics that make it a valuable subject of investigation. Its molecular architecture, which includes specific functional groups, contributes to its diverse range of potential applications. Researchers have been particularly interested in exploring how these structural features influence its interactions with biological systems, leading to novel therapeutic possibilities.

In recent years, the study of 1298022-51-1 has seen considerable progress, driven by advancements in synthetic chemistry and analytical techniques. The development of more efficient synthetic routes has enabled researchers to produce larger quantities of the compound, facilitating deeper exploration of its properties. Additionally, high-resolution spectroscopic methods have provided unprecedented insights into its molecular structure and dynamics.

One of the most exciting areas of research involving 1298022-51-1 is its potential application in drug discovery. Preliminary studies suggest that the compound interacts with specific biological targets in a manner that could be exploited for therapeutic purposes. For instance, researchers have observed promising effects in cell-based assays, where 1298022-51-1 demonstrates the ability to modulate certain cellular processes. These findings have sparked interest in developing derivatives of 1298022-51-1 that could enhance its efficacy and reduce potential side effects.

The chemical properties of 1298022-51-1 also make it a useful tool for studying fundamental biological mechanisms. By understanding how the compound interacts with cellular components, scientists can gain insights into complex biological pathways. This knowledge is crucial for developing new strategies to combat diseases and improve overall human health. Moreover, the compound’s stability under various conditions makes it an ideal candidate for use in both laboratory research and potential clinical trials.

Recent publications have highlighted the role of 1298022-51-1 in investigating novel therapeutic targets. For example, a study published in a leading scientific journal demonstrated that 1298022-51-1 can selectively inhibit an enzyme involved in inflammation pathways. This finding opens up new avenues for developing anti-inflammatory drugs with fewer systemic side effects. The study also noted that the compound’s mechanism of action is distinct from existing medications, suggesting that it could be used in combination therapies for better outcomes.

The synthesis and characterization of 1298022-51-1 have been refined through interdisciplinary collaboration between chemists and biologists. Advanced computational methods have played a crucial role in predicting the compound’s behavior and optimizing its synthesis. These computational tools have not only accelerated the research process but also provided new insights into the compound’s structure-function relationships.

As research on 1298022-51-1 continues to evolve, so do the potential applications of this compound. Beyond its therapeutic potential, scientists are exploring its use in diagnostic tools and as a reference standard for quality control in pharmaceutical manufacturing. The precision with which 1298022-51-1 can be synthesized and characterized makes it an invaluable asset in ensuring the consistency and purity of related compounds.

The future prospects for 1298022-51-1 are bright, with ongoing studies aiming to unlock its full potential. Researchers are focusing on improving synthetic methodologies to make large-scale production more feasible while maintaining high purity standards. Additionally, efforts are underway to translate laboratory findings into clinical applications through rigorous preclinical testing.

In conclusion, the compound with CAS number 1298022-51-1, also known as Product Name: 1298022-51-1, represents a significant advancement in chemical and biomedical research. Its unique properties and promising applications make it a cornerstone in modern scientific exploration. As research progresses, we can expect even more groundbreaking discoveries involving this remarkable compound.